Cas no 287111-36-8 (2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI))

• Product Name: 2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI)
• CAS No: 287111-36-8
• MF: C₆H₁₀O₃
• MW: 132.127111911774
• CID: 248692
• PubChem ID: 66995410
• Update Time: 2025-04-19

2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI)
• 4-hydroxy-4-methyloxan-2-one
• 287111-36-8
• MEVALONIC-1,2-13C2 LACTONE
• 4-hydroxy-4-methyl(2, 3-13C2)oxan-2-one
• 4-Hydroxy-4-methyl(2,3-~13~C_2_)oxan-2-one
• SCHEMBL1331223
• 4-hydroxy-4-methyl(2,3-13C2)oxan-2-one
• DTXSID00736175
• J-017210
• Mevalonolactone-1,2-13C2
• Mevalonolactone-1,2-13C2, 99 atom % 13C, 98% (CP)
• DL-Mevalonic-1,2-13C2 lactone

• Inchi： 1S/C6H10O3/c1-6(8)2-3-9-5(7)4-6/h8H,2-4H2,1H3/i4+1,5+1
• InChI Key： JYVXNLLUYHCIIH-MQIHXRCWSA-N
• SMILES： O1[13C]([13CH2]C(C)(CC1)O)=O

Computed Properties

• Exact Mass: 132.06970385g/mol
• Monoisotopic Mass: 132.06970385g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.3

Experimental Properties

• Color/Form: Not determined
• Melting Point: 28 °C(lit.)
• Boiling Point: 150 °C5 mm Hg(lit.)
• Flash Point: 113℃
• Refractive Index: n20/D 1.473(lit.)
• Solubility: Not determined

2H-Pyran-2-one-2,3-13C2,tetrahydro-4-hydroxy-4-methyl- (9CI) Security Information

• WGK Germany：3